Cas no 600726-67-8 ( )

• Product Name: &nbsp
• CAS No: 600726-67-8
• MF: C₆H₈BNO₃
• MW: 152.943621635437
• CID: 951191
• PubChem ID: 45090882
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• BORONIC ACID, (5-METHOXY-2-PYRIDINYL)- (9CI)
• (5-Methoxypyridin-2-yl)boronic acid
• boronic acid, B-(5-methoxy-2-pyridinyl)-
• LogP
• DB-100817
• SCHEMBL426511
• DTXSID10975497
• AB48963
• 3-METHOXYPYRIDINE-6-BORONIC ACID
• 5-methoxypyridin-2-ylboronic acid
• 5-Methoxy-2-pyridinylboronic acid
• 5-Methoxypyridine-2-boronic acid
• (5-methoxy-2-pyridyl)boronic acid
• A894220
• EN300-251677
• DB-010610
• 600726-67-8
• QXWTVLPBRHGDBI-UHFFFAOYSA-N
• 1142944-78-2
• AKOS006290805
• SY036951
• MFCD08752653
• CS-0082324
• AS-38160
•  

• Inchi： 1S/C6H8BNO3/c1-11-5-2-3-6(7(9)10)8-4-5/h2-4,9-10H,1H3
• InChI Key： QXWTVLPBRHGDBI-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(B(O)O)C=C1

Computed Properties

• Exact Mass: 152.06334
• Monoisotopic Mass: 153.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6A^2

Experimental Properties

• Density: 1.24
• Boiling Point: 342.9°C at 760 mmHg
• Flash Point: 161.2°C
• Refractive Index: 1.523
• PSA: 62.58
• LogP: -1.23000